Cas no 1025009-24-8 (ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate)

• Product Name: ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate
• CAS No: 1025009-24-8
• MF: C₂₂H₁₈N₂O₄S₂
• MW: 438.519322872162
• CID: 6042356
• PubChem ID: 4563261
• Update Time: 2025-06-08

ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(2,4-dioxo-3-phenyl-5-thiazolidinyl)amino]-4-phenyl-, ethyl ester
• F1711-0208
• AKOS001681454
• AKOS016099219
• AB00675717-01
• 1025009-24-8
• ethyl 2-((2,4-dioxo-3-phenylthiazolidin-5-yl)amino)-4-phenylthiophene-3-carboxylate

• Inchi： 1S/C22H18N2O4S2/c1-2-28-21(26)17-16(14-9-5-3-6-10-14)13-29-18(17)23-19-20(25)24(22(27)30-19)15-11-7-4-8-12-15/h3-13,19,23H,2H2,1H3
• InChI Key： PBBMYWUTIMTANX-UHFFFAOYSA-N
• SMILES： C1(NC2SC(=O)N(C3=CC=CC=C3)C2=O)SC=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 438.07079941g/mol
• Monoisotopic Mass: 438.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 609.1±65.0 °C(Predicted)
• pka: -1.77±0.40(Predicted)

Additional information on ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate

Introduction to Ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate (CAS No. 1025009-24-8)

Ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate (CAS No. 1025009-24-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolidine ring, a thiophene moiety, and an ester functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazolidine ring is a key component of this compound, known for its ability to form stable structures and participate in various biological processes. Thiazolidines have been extensively studied for their potential in treating diabetes and other metabolic disorders due to their insulin-sensitizing properties. The presence of the thiophene moiety further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

The ester functional group in the compound plays a crucial role in its pharmacokinetic properties. Esters are often used in drug design to improve solubility and absorption, thereby enhancing the compound's overall efficacy. The ester group can also be hydrolyzed in vivo to release the active metabolite, which can have different biological activities compared to the parent compound.

Recent studies have highlighted the potential of ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory effects, ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate has also been investigated for its potential anticancer activities. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for the development of novel anticancer drugs.

The pharmacological profile of ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate has been further characterized through preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable safety profile, which are essential attributes for a successful drug candidate. The compound's ability to cross the blood-brain barrier has also been noted, suggesting its potential use in treating neurological disorders.

From a synthetic perspective, ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)amino]-4-phenylthiophene-3-carboxylate can be synthesized through a multi-step process involving the formation of the thiazolidine ring and subsequent functional group modifications. The synthesis route is well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, ethyl 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-y l)amino]-4-p hen ylthiophene -3-carbox ylate (CAS No. 1025009 -24 -8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.